Cas no 1234615-80-5 (Ethyl 2-(5-iodopyridin-2-yl)acetate)

• Product Name: Ethyl 2-(5-iodopyridin-2-yl)acetate
• CAS No: 1234615-80-5
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• MDL: MFCD23105807
• CID: 3038931
• PubChem ID: 72208061
• Update Time: 2025-05-22

Ethyl 2-(5-iodopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-iodopyridin-2-yl)acetate
• Methyl 5-iodopyridine-2-acetate
• Ethyl 2-(5-iodo-2-pyridyl)acetate
• SB10575
• PB37907
• AK173685
• 2-Pyridineacetic acid, 5-iodo-, ethyl ester
• CS-0049528
• P13442
• AKOS025396113
• AS-51752
• MFCD23105807
• 1234615-80-5
• ethyl2-(5-iodopyridin-2-yl)acetate
• SY098810

• MDL： MFCD23105807
• Inchi： 1S/C9H10INO2/c1-2-13-9(12)5-8-4-3-7(10)6-11-8/h3-4,6H,2,5H2,1H3
• InChI Key： BUIDYAAUCLLTAO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.7

Additional information on Ethyl 2-(5-iodopyridin-2-yl)acetate

Ethyl 2-(5-Iodopyridin-2-yl)Acetate: A Comprehensive Overview

Ethyl 2-(5-Iodopyridin-2-yl)Acetate, with the CAS number 1234615-80-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-(5-Iodopyridin-2-yl)Acetate, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis.

The molecular structure of Ethyl 2-(5-Iodopyridin-2-yl)Acetate consists of a pyridine ring substituted with an iodine atom at the 5-position and an ethoxyacetyl group at the 2-position. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the construction of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of Ethyl 2-(5-Iodopyridin-2-yl)Acetate is its versatility in chemical reactions. Its iodine substituent facilitates various substitution reactions, while the ethoxyacetyl group provides a platform for further functionalization. Researchers have exploited these features to develop novel synthetic pathways for complex molecules, including those with potential anticancer and anti-inflammatory activities.

Recent advancements in computational chemistry have also shed light on the electronic properties of Ethyl 2-(5-Iodopyridin-2-yl)Acetate. Quantum mechanical studies reveal that the compound exhibits a unique electron distribution pattern, which influences its reactivity in different chemical environments. These insights have been instrumental in optimizing synthetic strategies and predicting the behavior of related compounds.

In terms of applications, Ethyl 2-(5-Iodopyridin-2-yl)Acetate has found utility in medicinal chemistry as a precursor for bioactive compounds. For instance, it has been used in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in disease pathways. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable intermediate in multi-step synthesis processes.

The synthesis of Ethyl 2-(5-Iodopyridin-2-yl)Acetate typically involves a Friedel-Crafts acylation followed by substitution reactions to introduce the iodine substituent. This process has been refined through recent studies, which have identified more efficient catalysts and reaction conditions to enhance yield and purity.

Moreover, Ethyl 2-(5-Iodopyridin-2-yl)Acetate has been explored for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. Preliminary results suggest that it could serve as an effective ligand for palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

In conclusion, Ethyl 2-(5-Iodopyridin-2-y1 acetate is a compound with diverse applications and promising potential across multiple disciplines. Its unique structure, reactivity, and synthetic versatility make it an invaluable tool for researchers in organic chemistry and pharmacology. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel chemical entities.